Cas no 3116-29-8 (Pentanamide,N-(2-hydroxyethyl)-2-propyl-)

Pentanamide,N-(2-hydroxyethyl)-2-propyl- structure
3116-29-8 structure
Product Name:Pentanamide,N-(2-hydroxyethyl)-2-propyl-
CAS No:3116-29-8
MF:C10H21NO2
MW:187.27924323082
CID:317033
PubChem ID:3014173
Update Time:2025-04-19

Pentanamide,N-(2-hydroxyethyl)-2-propyl- Chemical and Physical Properties

Names and Identifiers

    • Pentanamide,N-(2-hydroxyethyl)-2-propyl-
    • N-(2-hydroxyethyl)-2-propylpentanamide
    • 2-Propyl-valeriansaeure-(2-hydroxy-ethylamid)
    • 2-Propyl-valeriansaeure-< 2-hydroxy-ethylamid>
    • AC1MHZB6
    • hydroxyethyl valpromide
    • N-(1-hydroxyethyl)-valpromide
    • N-(2-Hydroxyethyl)-2-propylvaleramide
    • Valeramide, N-(2-hydroxyethyl)-2-propyl-
    • DTXSID80185086
    • 3116-29-8
    • Inchi: 1S/C10H21NO2/c1-3-5-9(6-4-2)10(13)11-7-8-12/h9,12H,3-8H2,1-2H3,(H,11,13)
    • InChI Key: WAJUILWSUFKUQM-UHFFFAOYSA-N
    • SMILES: O=C(C(CCC)CCC)NCCO

Computed Properties

  • Exact Mass: 187.15733
  • Monoisotopic Mass: 187.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • PSA: 49.33
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